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reducing suberic anhydride degradation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Suberic anhydride

CAS No.: 10521-06-9

Cat. No.: S1550345

Substance Identification and Hazards

Based on the safety data sheet, here are the key identifiers and hazards for suberic anhydride [1].

e Product Name: Suberic anhydride

¢ Synonyms: Oxonane-2,9-dione, suberic anhydride
e CAS Number: 10521-06-9

e Molecular Formula: C8H1203

e Molecular Weight: 156.18 g/mol

The substance is classified as causing skin irritation (Category 2) and may cause respiratory irritation

(Specific target organ toxicity - single exposure, Category 3) [1].

Safe Handling and Storage Guidelines

Proper handling and storage are fundamental to preventing decomposition and ensuring safety. The

following table summarizes the key precautions [1].

Precaution Area Specific Measures

Personal Protection = Wear chemical-impermeable gloves, safety goggles, and fire/flame-resistant
impervious clothing.
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Precaution Area Specific Measures
Handling Handle in a well-ventilated place. Avoid dust and aerosol formation. Use non-
Environment sparking tools.

Storage Conditions Store in a tightly closed container in a dry, cool, and well-ventilated place.

Potential Degradation Pathways and General Mitigation
Strategies

While specific data on suberic anhydride is limited, general principles of organic chemistry and degradation

pathways can inform your approach.

¢ Hydrolytic Degradation: Anhydrides are highly susceptible to reaction with moisture, leading to
hydrolysis and the formation of the corresponding diacid [2]. This is a primary degradation route to
manage.

e Oxidative Degradation: The search results indicate that oxidative pathways, potentially involving
reactive oxygen species, can be a significant cause of degradation for organic compounds [2].

The diagram below illustrates the logical workflow for troubleshooting degradation issues, based on

applying these general principles.
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Suggested Path Forward

Given the lack of specific data, here are steps you can take to develop your own experimental protocols:

e Consult Specialized Databases: Search scientific databases (e.g., SciFinder, Reaxys) for journal
articles on suberic acid, suberic anhydride, and related compounds, focusing on "stability" and
"degradation."

¢ Analyze Degradants: The most direct approach is to analyze a degraded sample. As referenced in
the search results, techniques like LC-MSIMS are standard for identifying degradation intermediates
and elucidating the precise pathway [2].

¢ Design Stability Experiments: Set up controlled stability studies, exposing the compound to various
stressors (heat, humidity, light, oxygen) as per ICH guidelines, and monitor its integrity over time.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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